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Compound of Interest

Compound Name: Conopressin G

Cat. No.: B046012 Get Quote

Conopressin G Technical Support Center
This technical support center provides comprehensive troubleshooting guides and frequently

asked questions (FAQs) to assist researchers, scientists, and drug development professionals

in addressing challenges related to Conopressin G aggregation in solution.

Frequently Asked Questions (FAQs)
Q1: What is Conopressin G and what are its key properties?

Conopressin G is a nonapeptide (amino acid sequence: CFIRNCPKG) originally isolated from

the venom of the marine cone snail Conus geographus. It is a structural and functional analog

of the mammalian hormones vasopressin and oxytocin, and is known to interact with their

receptors.[1] Its basic properties are summarized in the table below.
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Property Value Reference

Molecular Weight 1033.47 g/mol

Amino Acid Sequence
Cys-Phe-Ile-Arg-Asn-Cys-Pro-

Lys-Gly-NH2

Disulfide Bridge Cys1-Cys6

Appearance White lyophilized powder

Predicted Isoelectric Point (pI) ~9.78

Q2: My lyophilized Conopressin G appears as a small film or is difficult to see in the vial. Is it

degraded?

Not necessarily. Lyophilized peptides can sometimes appear as a thin, transparent film or a

small, compact powder rather than a voluminous puff. This is often due to the lyophilization

process and the inherent properties of the peptide and does not typically indicate degradation.

Q3: What are the general storage recommendations for Conopressin G?

For optimal stability, Conopressin G should be stored under the following conditions:

Form Storage Temperature Duration

Lyophilized Powder -20°C to -80°C Long-term

Reconstituted Solution 2-8°C Up to one week

Reconstituted Solution

(aliquoted)
-20°C Up to one month

Note: Repeated freeze-thaw cycles should be avoided as they can promote peptide

degradation and aggregation. It is highly recommended to aliquot the reconstituted solution into

single-use volumes.
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Problem: My Conopressin G is not dissolving or is forming a precipitate in my aqueous buffer

(e.g., PBS, pH 7.4).

Cause: Conopressin G is a basic peptide with a predicted isoelectric point (pI) of

approximately 9.78. Peptides are least soluble at their isoelectric point. At a neutral pH of 7.4,

Conopressin G has a net positive charge, which generally aids solubility. However, at higher

concentrations, intermolecular interactions can still lead to aggregation and precipitation.
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Precipitate Observed in Aqueous Buffer

Assess Peptide Concentration

Lower Peptide Concentration

If concentration is high

Gentle Sonication

Peptide Dissolved

If successfulUse a Mildly Acidic Buffer
(e.g., 10% Acetic Acid)

If still not dissolved

If successful

Use a Small Amount of Organic Solvent
(e.g., DMSO)

If precipitation persists

If successful

Contact Technical Support

If unsuccessful
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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